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Compound of Interest

Compound Name: BLI-489 free acid

Cat. No.: B10820932 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

BLI-489 free acid, a synthetic organic compound classified as a carbapenem β-lactamase

inhibitor.[1] Adherence to these procedures is critical to ensure personnel safety and

compliance with environmental regulations. Given the absence of a specific Safety Data Sheet

(SDS) detailing disposal, these guidelines are based on established best practices for the

disposal of laboratory chemical waste.
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Property Value Source

Chemical Name

(5R,6Z)-6-(6,8-dihydro-5H-

imidazo[2,1-c][1][2]oxazin-2-

ylmethylidene)-7-oxo-4-thia-1-

azabicyclo[3.2.0]hept-2-ene-2-

carboxylic acid

PubChem

CAS Number 635322-76-8
ChemIDplus, EPA DSSTox,

FDA GSRS[2][3]

Molecular Formula C13H11N3O4S PubChem[3]

Molecular Weight 305.31 g/mol PubChem[3]

Compound Class Synthetic organic
IUPHAR/BPS Guide to

PHARMACOLOGY[1]

Experimental Protocols: Disposal of BLI-489 Free
Acid
The following step-by-step procedure outlines the recommended protocol for the safe disposal

of BLI-489 free acid. This protocol assumes that the compound should be treated as

potentially hazardous chemical waste.

Personnel Protective Equipment (PPE) Required:

Safety goggles

Lab coat

Chemical-resistant gloves

Procedure:

Waste Identification and Segregation:

Treat all BLI-489 free acid waste, including pure compound, solutions, and contaminated

materials (e.g., pipette tips, weighing boats, gloves), as hazardous chemical waste.
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Do not mix BLI-489 free acid waste with other waste streams unless compatibility has

been confirmed. Incompatible wastes must be stored separately.[4]

Waste Collection and Containerization:

Collect waste in a designated, leak-proof container that is compatible with the chemical.

The container must have a secure screw-top cap.[5]

The container should not be filled beyond 75% capacity to allow for expansion and prevent

spills.

For liquid waste, use a container made of a material that will not react with or be degraded

by the solvent used.

For solid waste, a clearly labeled, sealed bag may be used before placement in the final

disposal container.

Waste Labeling:

Clearly label the waste container with the words "Hazardous Waste".

The label must include:

The full chemical name: "BLI-489 free acid" (do not use abbreviations).

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

Ensure the label is legible and securely affixed to the container.

Waste Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[5]
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The SAA must be under the control of laboratory personnel and located at or near the

point of generation.[5]

Store the waste container in secondary containment (e.g., a chemical-resistant tray or bin)

to contain any potential leaks.

Ensure the storage area is cool, dry, and well-ventilated.

Disposal Request and Pickup:

Once the waste container is full or has been in storage for a designated period (consult

your institution's guidelines, often not to exceed one year for partially filled containers in an

SAA), arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or equivalent department.[5]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Do not dispose of BLI-489 free acid down the drain or in the regular trash.[6]

Disposal Workflow Diagram
The following diagram illustrates the proper disposal workflow for BLI-489 free acid.

Caption: Disposal workflow for BLI-489 free acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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